![molecular formula C16H14O2 B119149 1-(Benzyloxy)-4-ethynyl-2-methoxybenzene CAS No. 144735-54-6](/img/structure/B119149.png)
1-(Benzyloxy)-4-ethynyl-2-methoxybenzene
Overview
Description
1-(Benzyloxy)-4-ethynyl-2-methoxybenzene (1-BEMB) is a synthetic compound with potential applications in a variety of areas. This compound is of particular interest due to its unique structure and properties. 1-BEMB is composed of a benzyl group, ethynyl group, and a methoxy group. The combination of these three functional groups gives 1-BEMB a wide range of potential applications in the fields of medicine, chemistry, and biotechnology.
Scientific Research Applications
Conversion in Aqueous Alkaline Solutions
1-(Benzyloxy)-4-ethynyl-2-methoxybenzene's conversion in aqueous alkaline solutions during heat treatment under pressure and a reducing atmosphere has been studied. This research supports developing processes for producing liquid fuels from spent pulping liquors (Alén, 1991).
Electrosynthesis and Spectroscopic Characterization
Polymers derived from similar compounds have been electrosynthesized and characterized, highlighting their solubility in organic solvents and structural characteristics. These studies offer insights into the properties of polymers formed from this compound and related compounds (Moustafid et al., 1991).
Synthesis of Bioisosteric Colchicine Analogues
This compound has been used as a precursor in synthesizing putative bioisosteric colchicine analogues, demonstrating its potential in medicinal chemistry (Shishov et al., 2014).
Formation of Inclusion Complexes
Research on methoxy-functionalized derivatives has shown the formation of stable inclusion complexes with other molecules. This finding is significant for understanding molecular interactions and designing novel materials (Pigge et al., 1999).
Synthesis of Platinum Complexes
The compound has been used in synthesizing new acetylide-functionalized aromatic ligands and their dinuclear platinum complexes, indicating its role in developing complex chemical structures (Khan et al., 2003).
Pyrolysis Mechanisms
Studies on methoxy substituted α-O-4 lignin model compounds, including this compound, provide insights into the pyrolysis mechanisms of these compounds. This research is crucial for understanding the thermal degradation processes of lignin and related materials (Kim et al., 2014).
properties
IUPAC Name |
4-ethynyl-2-methoxy-1-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O2/c1-3-13-9-10-15(16(11-13)17-2)18-12-14-7-5-4-6-8-14/h1,4-11H,12H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLUHQGRVJMSIDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C#C)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50448892 | |
Record name | 1-(Benzyloxy)-4-ethynyl-2-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50448892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144735-54-6 | |
Record name | 1-(Benzyloxy)-4-ethynyl-2-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50448892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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